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Compound of Interest

Compound Name: Amiquinsin

Cat. No.: B1666002 Get Quote

Introduction

Amikacin, a semi-synthetic aminoglycoside antibiotic derived from kanamycin A, is a potent

inhibitor of bacterial protein synthesis.[1][2] It is widely used in cell culture applications to

prevent or eliminate bacterial contamination, particularly from gram-negative bacteria such as

Pseudomonas aeruginosa.[1][3] Amikacin acts by irreversibly binding to the 30S ribosomal

subunit of bacteria, which interferes with mRNA binding and leads to the production of non-

functional or toxic proteins, ultimately resulting in bacterial cell death.[1] Its unique structure

makes it resistant to many enzymes that inactivate other aminoglycosides, rendering it effective

against a broad spectrum of resistant bacterial strains. These application notes provide detailed

protocols for the preparation of amikacin solutions for use in research and drug development

settings.

Data Presentation: Properties of Amikacin Sulfate
For accurate and reproducible experimental results, understanding the physicochemical

properties of amikacin is crucial. The following table summarizes key quantitative data for

amikacin sulfate, the salt form commonly used for preparing aqueous solutions.
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Property Value References

Form Amikacin Sulfate

Molecular Formula C₂₂H₄₃N₅O₁₃ · 2H₂SO₄

Molecular Weight 781.76 g/mol

Appearance
White to yellowish-white

crystalline powder

Solubility in Water
Highly soluble (up to 100

mg/mL)

Solubility in DMSO
Insoluble or very slightly

soluble

Solubility in Ethanol Insoluble

Storage (Powder) -20°C for up to 3 years

Storage (Solutions) -80°C for up to 1 year

Experimental Protocols
Strict aseptic technique is paramount when preparing any solution for cell culture to prevent

microbial contamination.

Protocol 1: Preparation of a 50 mg/mL Amikacin Stock
Solution
This protocol describes the preparation of a concentrated stock solution that can be stored and

diluted to a final working concentration as needed.

Materials:

Amikacin Sulfate powder (e.g., Sigma-Aldrich, Thermo Fisher Scientific)

Sterile, cell-culture grade water (Water for Injection, WFI) or sterile Phosphate-Buffered

Saline (PBS)
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Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 µm syringe filter

Sterile syringe (10 mL or larger)

Sterile, nuclease-free microcentrifuge tubes for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Calculate Required Mass: To prepare 10 mL of a 50 mg/mL stock solution, weigh out 500 mg

of amikacin sulfate powder.

Dissolution: Aseptically add the weighed amikacin sulfate powder to a sterile 50 mL conical

tube. Add 10 mL of sterile, cell-culture grade water or PBS.

Mixing: Vortex the solution until the amikacin sulfate is completely dissolved. The solution

should be clear and colorless to light straw-colored. Gentle warming or sonication can be

used to aid dissolution if necessary.

Sterilization: Draw the entire amikacin solution into a sterile syringe. Attach a sterile 0.22 µm

syringe filter to the tip of the syringe.

Filtering: Dispense the solution through the filter into a new sterile conical tube. This step

removes any potential bacterial contamination.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL

or 500 µL) in sterile microcentrifuge tubes. This practice minimizes the risk of contamination

from repeated freeze-thaw cycles.

Storage: Label the aliquots clearly with the name of the compound, concentration, and date

of preparation. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Amikacin Working Solution
and Cell Treatment
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This protocol details the dilution of the stock solution to a final working concentration for

treating cells in culture. The optimal working concentration can vary depending on the cell type

and the specific experimental goals, but a common range is 10-100 µg/mL.

Materials:

Amikacin stock solution (50 mg/mL from Protocol 1)

Complete cell culture medium appropriate for the cell line

Cultured cells in multi-well plates, flasks, or dishes

Sterile micropipette and tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 50 mg/mL amikacin stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your cell culture medium. For example, to prepare 10 mL of medium

with a final amikacin concentration of 50 µg/mL:

Use the formula: C₁V₁ = C₂V₂

(50,000 µg/mL) * V₁ = (50 µg/mL) * (10,000 µL)

V₁ = (50 * 10,000) / 50,000 = 10 µL

Prepare Working Solution: Aseptically add 10 µL of the 50 mg/mL amikacin stock solution to

10 mL of pre-warmed complete cell culture medium. Mix gently by pipetting or inverting the

tube.

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

amikacin-containing medium.

Incubation: Return the cells to the incubator and continue the experiment as planned.

Monitor the cells for any signs of cytotoxicity, although amikacin is generally well-tolerated by
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mammalian cells at typical antibacterial concentrations.

Mandatory Visualizations
Mechanism of Action
Amikacin exerts its bactericidal effect by targeting the bacterial ribosome, the cellular

machinery responsible for protein synthesis. This diagram illustrates the key steps in this

process.
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Caption: Mechanism of amikacin-induced bacterial cell death.

Experimental Workflow
This diagram outlines the logical flow of preparing and using amikacin solutions in a typical cell

culture experiment.
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Caption: Workflow for amikacin solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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